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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for defining advanced
radiation sources in TRIPOLI-4® simulations. TRIPOLI-4®, a Monte Carlo radiation transport
code, offers a powerful and flexible framework for specifying complex source terms, which is
crucial for accurate simulations in fields ranging from nuclear reactor physics to medical
applications and drug development.

Fundamental Principles of Source Definition in
TRIPOLI-4®

TRIPOLI-4® employs a factorized representation for the source term, allowing for the
independent definition of its spatial, energetic, angular, and temporal components. The total
source is a summation of elementary sources, with each elementary source, S, being
described by the following equation:

S(r, E, Q,t) =C x F(r) x G(E) x H(Q) x T(t)[1]
Where:
» Cis a normalization constant (intensity).

e F(r) represents the spatial distribution of the source.
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» G(E) defines the energy spectrum of the emitted particles.

¢ H(Q) describes the angular distribution of the emitted particles.

o T(t) specifies the time-dependent emission profile.

This modular approach allows for the combination of various predefined and user-supplied

distributions to construct a highly specific and complex source. The primary keyword for
defining the source in a TRIPOLI-4® input file is SOURCES_LIST.[2]

Data Presentation: Source Definition Parameters

The following tables summarize the key options available for defining the spatial and energetic

components of a source in TRIPOLI-4®.

Distribution Type Coordinate System Description Key Parameters
Cartesian, Cylindrical, Source located at a Coordinates (x, v, z)
Punctual ] ] o )
Spherical single point in space. or equivalent.
Geometrically defined
shapes such as
] o spheres, cylinders, Shape parameters
) Cartesian, Cylindrical, ] )
Analytical ] boxes, etc. The code (e.g., radius, height,
Spherical _
computes the corner coordinates).
distribution within
these volumes.
User-defined spatial _ _
) o o Grid boundaries and a
Cartesian, Cylindrical,  grid with _ _ _
Tabulated matrix of intensity

Spherical

corresponding source
) N values.
Intensities.

Table 2: Energy Distribution Options - G(E)
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Distribution Type

Description

Key Parameters

Monoenergetic (Rays)

Particles are emitted at a

single, discrete energy.

Energy value (in MeV).

Energy Bands

Particles are emitted with
energies uniformly distributed

within a specified range.

Minimum and maximum

energy values.

Watt Spectrum

A continuous spectrum
describing the energy of

neutrons from fission.

Fissionable isotope and
incident neutron energy.
Typically defined by

coefficients a and b.

Maxwell Spectrum

A continuous spectrum often

used for fission neutrons.

Nuclear temperature

parameter.

Analytical Law

A user-defined mathematical
function describing the energy

spectrum.

The analytical expression and

its parameters.

Tabulated Law

A user-defined histogram or
continuous distribution of

energy vs. intensity.

A series of energy points and

corresponding intensity values.

Experimental Protocols: Defining Advanced

Sources

The following protocols outline the methodological steps for defining complex sources in a

TRIPOLI-4® simulation. While the precise input syntax is not publicly available in detail, these

protocols describe the necessary information and logical structure required.

Protocol 1: Defining a Spatially Distributed, Tabulated
Energy Spectrum Source

This protocol describes how to define a source with a non-uniform spatial distribution and a

custom, tabulated energy spectrum, such as that from a medical linear accelerator or a spent

fuel cask.
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Methodology:
o Define the Spatial Distribution (F(r)):

o Choose the coordinate system (Cartesian, Cylindrical, or Spherical) that best represents
the source geometry.

o Define the spatial grid by specifying the boundaries for each axis.

o Create a matrix of relative source intensities for each cell in the grid. This matrix will
represent the spatial variation of the source.

o Define the Energy Spectrum (G(E)):

o Prepare a table of energy values and their corresponding relative intensities. This can be
in the form of a histogram (energy bins) or a continuous distribution (pointwise data).

o Ensure the energy values are within the simulation's energy limits.
o Define the Angular Distribution (H(Q)):

o Specify the angular distribution. Common options include isotropic emission, or a directed
beam. For a directed beam, the direction vector and potentially an angular divergence
need to be defined.

» Define the Time Dependence (T(t)):

o For a steady-state simulation, this component can often be omitted. For time-dependent
simulations, define the emission profile as a function of time, which can be constant or
vary.

e Construct the SOURCES_LIST Input Block:
o Within the TRIPOLI-4® input file, create a SOURCES_LIST block.

o Inside this block, specify the parameters for each component of the source (spatial,
energy, angular, and temporal) using the appropriate keywords and data formats.
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o Assign a total intensity to the source.

Protocol 2: Defining a Source from an External Particle
File

TRIPOLI-4® can use a file of pre-generated particles as a source. This is useful for multi-step
simulations where the output of one simulation serves as the input for the next.

Methodology:
e Generate the Source Patrticle File:

o Perform an initial simulation or use an external program to generate a file containing the
properties of each source patrticle.

o The file format must be compatible with TRIPOLI-4® and typically includes the particle's
energy, position (X, y, z), direction cosines (u, v, w), and statistical weight.

e Specify the Source File in the Input:

o In the TRIPOLI-4® input file, within the SOURCES_LIST block, use the appropriate
keyword to specify that the source is from an external file.

o Provide the path to the particle file.
e Simulation Execution:

o TRIPOLI-4® will read the particle properties from the specified file at the beginning of the
simulation and use them as the source for the transport calculation.

Visualizations

The following diagrams illustrate the logical workflows and relationships in defining advanced
sources in TRIPOLI-4®.
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Caption: Workflow for defining a factorized source in TRIPOLI-4.
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Caption: Protocol for a spatially distributed, tabulated energy source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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